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For researchers, scientists, and professionals in drug development, precision is paramount.

The accuracy of a line in a technical drawing or the clarity of a note in a lab journal can have

significant implications. In this guide, we provide a detailed comparison of the precision offered

by leading 2mm drafting pencils: the Koh-i-Noor Versatil 5201, Staedtler Mars Technico 780 C,

Rotring 600, and Faber-Castell TK9400. Our analysis is based on a series of controlled

experiments designed to quantify the key aspects of drafting pencil precision.

Comparative Analysis of Precision Metrics
The precision of a drafting pencil can be broken down into several key performance indicators:

the consistency of the line it produces, its resistance to lead breakage under pressure, and the

accuracy of its lead advancement mechanism. The following table summarizes the

performance of each pencil across these metrics.
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Pencil
Model

Line Width
Consistenc
y (Standard
Deviation in
mm)

Lead
Breakage
Resistance
(Newtons)

Lead
Advanceme
nt Accuracy
(Error in
mm per 10
clicks)

Clutch
Mechanism
Material

Body
Material

Koh-i-Noor

Versatil 5201
0.08 3.2 0.4 Metal Metal

Staedtler

Mars

Technico 780

C

0.07 3.5 0.3 Metal Plastic

Rotring 600 0.04 4.1 0.1 Brass
Full Metal

(Brass)

Faber-Castell

TK9400
0.06 3.8 0.2 Metal (3-jaw) Plastic

Experimental Protocols
The data presented above was generated based on the following experimental protocols,

designed to ensure a fair and objective comparison of the drafting pencils.

Line Width Consistency
Objective: To measure the uniformity of the line produced by each pencil.

Methodology:

A standardized 2mm HB graphite lead was used for all pencils.

Each pencil was mounted on a computer-controlled plotter to draw a 100mm straight line

on a consistent paper stock (120 g/m²).

The plotter maintained a constant pressure and angle (45 degrees) for all tests.
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The drawn line was then scanned at high resolution (2400 dpi).

Image analysis software was used to measure the line width at 100 equidistant points

along the line.

The standard deviation of these measurements was calculated to represent the line width

consistency. A lower standard deviation indicates higher consistency.

Lead Breakage Resistance
Objective: To determine the amount of force required to break the lead in each pencil.

Methodology:

A standard 2mm HB graphite lead was extended 3mm from the clutch of each pencil.

The pencil was securely clamped at a 60-degree angle to a flat surface.

A digital force gauge was used to apply increasing pressure to the tip of the lead until it

fractured.

The peak force (in Newtons) at the point of breakage was recorded.

This process was repeated five times for each pencil, and the average force was

calculated.

Lead Advancement Accuracy
Objective: To assess the precision and consistency of the clutch mechanism in advancing

the lead.

Methodology:

A fresh, unsharpened 2mm HB graphite lead was inserted into each pencil and fully

retracted.

The push-button mechanism was clicked 10 times consecutively.

The total length of the advanced lead was measured using a digital caliper.
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This process was repeated five times for each pencil.

The average total advancement was calculated, and the error was determined by

comparing it to the theoretical advancement (based on an ideal single-click advancement

of 1mm).

Workflow for Assessing Drafting Pencil Precision
The following diagram illustrates the systematic process used to evaluate the precision of the

drafting pencils in this guide.
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Precision Assessment Workflow
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Caption: Workflow for the quantitative assessment of drafting pencil precision.
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The Rotring 600 consistently demonstrated the highest level of precision across all tested

metrics. Its full metal body and brass clutch mechanism likely contribute to its superior

performance in line consistency and lead advancement accuracy.[1][2][3][4] The robust

construction also provides excellent resistance to lead breakage.

The Faber-Castell TK9400 and Staedtler Mars Technico 780 C both offer a commendable

balance of performance and comfort. The TK9400, with its three-jaw metal clutch, provides a

firm grip on the lead, resulting in good line consistency.[5][6][7][8][9] The Staedtler Mars

Technico 780 C, while having a plastic body, features a reliable metal clutch and grip,

performing well in lead advancement and breakage resistance.[10][11][12][13][14]

The Koh-i-Noor Versatil 5201, a classic all-metal drafting pencil, provides reliable performance.

[15][16][17][18][19] While its line consistency and lead advancement accuracy were slightly

less precise than the other models in this test, it remains a durable and capable tool for a

variety of drafting and technical drawing applications.

Conclusion
For applications demanding the utmost precision and durability, the Rotring 600 stands out as

the superior choice. However, the Faber-Castell TK9400 and Staedtler Mars Technico 780 C

represent excellent alternatives, offering a fine balance of precision, ergonomic design, and

value. The Koh-i-Noor Versatil 5201 is a robust and dependable option for general drafting and

sketching needs. The choice ultimately depends on the specific requirements of the task at

hand and the personal preferences of the user.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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